Cas no 97151-03-6 (b-Hydroxy Tamoxifen)

• Product Name: b-Hydroxy Tamoxifen
• CAS No: 97151-03-6
• MF: C₂₆H₂₉NO₂
• MW: 387.51396727562
• CID: 803266
• Update Time: 2025-07-19

b-Hydroxy Tamoxifen Chemical and Physical Properties

Names and Identifiers

• 1,2-Diphenyl-1-[4-[2-(Dimethylamino)ethoxy]phenyl]Butane-1,4-ol
• β-Hydroxy Tamoxifen
• 4-[4-[2-(dimethylamino)ethoxy]phenyl]-3,4-diphenylbutan-1-ol
• B-HYDROXYTAMOXIFEN
• (Z)-1,2-diphenyl-1-[4-[2-(N,N-dimethylamino)ethoxy]phenyl]-1-buten-4-ol
• 1,2-DIPHENYL-1-[4-[2-(DIMETHYLAMINO) ETHOXY]-PHENYL] BUTANE-4-OL
• 4-[4-[2-(dimethylamino)ethoxy]phenyl]-3,4-diphenyl-1-butanol
• 4-[4-[2-(dimethylamino)ethoxy]phenyl]-3,4-diphenyl-butan-1-ol
• trans-(Z)-1-{4-[2-(dimethylamino)ethoxy]phenyl}-1,2-diphenyl-1-buten-4-ol
• Toremifene Impurity 3
• Double bond geometry as shown
• 1,2-Diphenyl-1-4-2-(dimethylamino)ethoxyphenyl-1-butanol
• Hydroxy-Toremifene
• b-Hydroxy Tamoxifen

• MDL： MFCD04116173
• Inchi： 1S/C26H29NO2/c1-27(2)18-20-29-24-15-13-23(14-16-24)26(22-11-7-4-8-12-22)25(17-19-28)21-9-5-3-6-10-21/h3-16,28H,17-20H2,1-2H3/b26-25-
• InChI Key： XIWBHBPMBIXYBK-QPLCGJKRSA-N
• SMILES： C(/C1=CC=CC=C1)(\C1=CC=C(OCCN(C)C)C=C1)=C(\C1=CC=CC=C1)/CCO

Computed Properties

• Exact Mass: 389.23500
• Monoisotopic Mass: 389.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 32.7A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 105-107°C
• Boiling Point: 555.4±50.0 °C at 760 mmHg
• Flash Point: 289.7±30.1 °C
• Solubility: Dichlormethane, Ethyl Acetate, Methanol
• PSA: 32.70000
• LogP: 4.92510
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• pka: 14.74±0.10(Predicted)

b-Hydroxy Tamoxifen Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on b-Hydroxy Tamoxifen

Introduction to b-Hydroxy Tamoxifen (CAS No. 97151-03-6)

b-Hydroxy Tamoxifen, identified by the Chemical Abstracts Service Number (CAS No.) 97151-03-6, is a significant compound in the field of pharmaceutical chemistry and molecular biology. This compound is a derivative of tamoxifen, a well-known selective estrogen receptor modulator (SERM) widely used in the treatment of breast cancer. The structural modification of tamoxifen to form b-Hydroxy Tamoxifen introduces unique pharmacological properties that make it a subject of extensive research interest.

The molecular structure of b-Hydroxy Tamoxifen features a hydroxyl group at the β-position relative to the aromatic ring, which distinguishes it from its parent compound, tamoxifen. This modification imparts distinct interactions with biological targets, particularly estrogen receptors (ERs), which are central to its therapeutic potential. The compound’s ability to modulate ER activity has been extensively studied in preclinical and clinical settings, revealing its potential as an anti-cancer agent and beyond.

Recent advancements in biochemical research have highlighted the role of b-Hydroxy Tamoxifen in breast cancer therapy. Studies indicate that this derivative exhibits enhanced selectivity for estrogen receptor α (ERα) compared to tamoxifen itself. This selectivity is attributed to the hydroxyl group’s ability to fine-tune binding affinity and conformational changes in the receptor-ligand complex. Such improvements are crucial for minimizing side effects associated with traditional SERMs, making b-Hydroxy Tamoxifen a promising candidate for next-generation breast cancer treatments.

In addition to its anti-estrogenic properties, b-Hydroxy Tamoxifen has shown potential in modulating other signaling pathways relevant to cancer progression. Emerging research suggests that this compound may inhibit growth factor receptors and downstream kinases, contributing to its multi-targeted therapeutic approach. These findings are particularly intriguing given the complexity of cancer biology and the need for drugs that address multiple pathological mechanisms simultaneously.

The synthesis of b-Hydroxy Tamoxifen involves sophisticated organic chemistry techniques, including selective hydroxylation and functional group transformations. Advanced methodologies such as catalytic hydrogenation and enzymatic biotransformation have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets pharmaceutical standards for efficacy and safety.

Preclinical studies have demonstrated encouraging results regarding the pharmacokinetic profile of b-Hydroxy Tamoxifen. Unlike tamoxifen, which can exhibit significant inter-individual variability in metabolism, b-Hydroxy Tamoxifen demonstrates more predictable absorption, distribution, metabolism, and excretion (ADME) properties. This stability is attributed to its optimized molecular structure, which enhances bioavailability while reducing susceptibility to rapid degradation by metabolic enzymes.

One of the most compelling aspects of b-Hydroxy Tamoxifen is its potential in overcoming drug resistance mechanisms observed in breast cancer patients. Resistance to tamoxifen often arises from mutations in estrogen receptors or alterations in co-regulatory proteins. Preliminary data suggest that b-Hydroxy Tamoxifen can circumvent these resistance pathways by engaging alternative binding sites on ERα or by inhibiting downstream signaling molecules involved in tumor proliferation. Such insights are pivotal for developing combination therapies that leverage the strengths of multiple agents.

The development of b-Hydroxy Tamoxifen also aligns with broader trends in personalized medicine. By tailoring drug design to target specific molecular profiles of cancer cells, researchers aim to enhance treatment outcomes while minimizing adverse effects. The unique pharmacological properties of b-Hydroxy Tamoxifen, as outlined above, make it a valuable tool in this context. Future studies may explore its efficacy in patients with specific genetic markers or tumor subtypes, further refining its therapeutic applications.

Ethical considerations and regulatory compliance are paramount in advancing compounds like b-Hydroxy Tamoxifen into clinical practice. Rigorous testing protocols must be followed to ensure safety and efficacy before widespread use. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for navigating these challenges effectively.

In conclusion,b-Hydroxy Tamoxifen (CAS No. 97151-03-6) represents a significant advancement in breast cancer therapy due to its enhanced selectivity for estrogen receptors and multi-targeted pharmacological effects. Ongoing research continues to uncover new applications for this compound, positioning it as a cornerstone of modern oncology treatments. As scientific understanding evolves, so too will the therapeutic landscape shaped by innovative derivatives like b-Hydroxy Tamoxifen.